2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-5-nitrobenzonitrile

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-5-nitrobenzonitrile
• InChI: InChI=1S/C10H7N5O2S/c1-6-12-10(14-13-6)18-9-3-2-8(15(16)17)4-7(9)5-11/h2-4H,1H3,(H,12,13,14)
• InChI Key: YGJUHIZPQCPXCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SC2=C(C=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C10H7N5O2S
• Molecular Weight: 261.26 g/mol

Description

2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-5-nitrobenzonitrile is an organic compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms and two carbon atoms

Preparation Methods

The synthesis of 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-5-nitrobenzonitrile typically involves the reaction of 2-bromo-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with 4-amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazole-3-thiol in absolute ethanol in the presence of triethylamine as a catalyst . This reaction yields the desired compound with a good yield of around 73%. The structure of the synthesized compound is confirmed using techniques such as X-ray single crystal diffraction and spectral analyses (NMR and IR).

Chemical Reactions Analysis

2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-5-nitrobenzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in different derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the triazole ring can be substituted with various nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-5-nitrobenzonitrile has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antifungal, and anticancer agent due to its triazole moiety.

Agriculture: It is explored for its use as a fungicide and herbicide, leveraging its ability to inhibit specific enzymes in plants and fungi.

Materials Science: The compound’s unique structure makes it a candidate for developing new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-5-nitrobenzonitrile involves its interaction with specific molecular targets. The triazole ring can bind to enzymes and receptors, inhibiting their activity. This inhibition can lead to the disruption of essential biological pathways in microorganisms or cancer cells, resulting in their death . The compound’s nitro group can also participate in redox reactions, further contributing to its biological activity.

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal agent used to treat various fungal infections.

Voriconazole: Another antifungal agent with a broad spectrum of activity.

Itraconazole: Used to treat fungal infections, particularly in immunocompromised patients.